Cas no 548-00-5 (Ethyl Biscoumacetate)

Ethyl Biscoumacetate is a synthetic coumarin derivative primarily recognized for its anticoagulant properties. It functions as a vitamin K antagonist, inhibiting the synthesis of clotting factors II, VII, IX, and X in the liver. This compound is characterized by its relatively rapid onset of action and short half-life, making it suitable for specific therapeutic applications requiring precise anticoagulation control. Its chemical structure allows for predictable metabolism, facilitating dose adjustments in clinical settings. Ethyl Biscoumacetate is typically employed in research and pharmaceutical contexts to study coagulation mechanisms or develop anticoagulant therapies. Careful monitoring is essential due to its narrow therapeutic index and potential interactions with other medications.

Ethyl Biscoumacetate structure

Product Name:Ethyl Biscoumacetate

CAS No:548-00-5

MF:C₂₂H₁₆O₈

MW:408.357646942139

CID:93742

PubChem ID:54685524

Update Time:2025-05-19

Ethyl Biscoumacetate Chemical and Physical Properties

Names and Identifiers

- Ethyl Biscoumacetate
- Ethyl biscoumacetate [INN:BAN]
- ethyl 2,2-bis(4-hydroxy-2-oxochromen-3-yl)acetate
- 3,3'-(Carboxymethylene)bis(4-hydroxycoumarin) ethyl ester
- 3,3'-Carbaethoxymethylen-bis-(4-oxy-cumarin)
- 3,3'-Carbaethoxymethylen-bis-(4-oxy-cumarin) [German]
- Aethyli biscumacetas
- Aethylis biscumacetas
- Aethylum biscumaceticum
- B. O. E. A.
- Bis(4-hydroxy-2-oxo-2H-1-benzopyran-3-yl)acetic acid ethyl ester
- Bis(4-hydroxy-3-coumarin)acetic acid ethyl ester
- Bis(hydroxycoumarin)a
- BOEA
- Bis-3,3'-(4-hydroxycumarinyl)acetic acid ethyl ester
- 2H-1-Benzopyran-3-acetic acid, ethyl ester
- CHEMBL2106261
- 08KL644731
- Ethylis biscoumacetas [INN-Latin]
- Trombolysan
- Biscoumacetate d'ethyle
- Ethyl biscumacetate
- Ethyl biscoumacetate (INN)
- UNII-08KL644731
- EINECS 208-940-5
- Bis(4-hydroxycoumarin)acetic acid ethyl ester
- ethyl 2,2-bis(4-hydroxy-2-oxo-chromen-3-yl)acetate
- ETHYL BISCOUMACETATE [MART.]
- 548-00-5
- DB08794
- Tromexan
- Trombarin
- Tromexan ethyl acetate
- Ethyldicoumarol acetate
- Biscoumacetate d'ethyle [INN-French]
- Ethyl biscoumacetate [INN:BAN:NF]
- AKOS015995623
- WLN: T66 BOVJ EQ DYVO2&- DT66 BOVJ EQ
- Ethyl ester of 3,3'-carboxymethylenebis(4-hydroxycoumarin)
- Ethyl bis(4-hydroxy-2-oxo-2H-1-benzopyran-3-yl)acetate
- NSC-36366
- Bis(hydroxycoumarin)acetic acid ethyl ester
- ETHYL BISCOUMACETATE [MI]
- CHEMBL81697
- FT-0668173
- NS00043438
- Biscumacetato de etilo
- 2H-1-Benzopyran-3-acetic acid, 4-hydroxy-.alpha.-(4-hydroxy-2-oxo-2H-1-benzopyran-3-yl)-2-oxo-, ethyl ester
- NSC36366
- Ethyl bis(4-hydroxycoumarinyl)acetate
- 2H-1-Benzopyran-3-acetic acid, 4-hydroxy-alpha-(4-hydroxy-2-oxo-2H-1-benzopyran-3-yl)-2-oxo-, ethyl ester
- Ethyl bis(4-hydroxy-2-oxo-2H-chromen-3-yl)acetate #
- SMR001526726
- Ethyl 4,4'-dihydroxydicoumarinyl-3,3'-acetate
- Stabilene
- SCHEMBL42830
- CAS-548-00-5
- Neodicumarinum
- DTXSID3057771
- Ethylis biscoumacetas
- Neodicoumarol
- DTXCID4031560
- Acetic acid, bis(4-hydroxy-2-oxo-2H-1-benzopyran-3-yl)-, ethyl ester
- NSC 36366
- Dicumacyl
- Pelentan
- DI(4-oxi-cymarinyl-3);Pelentan;Trombarin;Trombil;Trombolysan
- SCHEMBL1650108
- Neodicumarol
- NCGC00253742-01
- BDBM35538
- D07131
- MLS002607968
- ETHYL BISCOUMACETATE [WHO-DD]
- Tox21_113859
- CHEBI:135659
- Neodicoumarin
- Ethyl bis(4-hydroxy-3-coumarinyl)acetate
- BCP26331
- Ethyldicoumarol
- JCLHQFUTFHUXNN-UHFFFAOYSA-N
- Trombil
- Bis-(4-hydroxy-3-coumarinyl)ethyl acetate
- ETHYL BISCOUMACETATE [INN]
- Ethyl 4,3'-acetate
- Q426269
- Biscumacetato de etilo [INN-Spanish]
- Neodikumarin
- Biscumacetato de etilo (INN-Spanish)
- ethyl 2,2-bis(4-hydroxy-2-oxo-2H-chromen-3-yl)acetate
- ethylum biscumaceticum
- Biscoumacetate, Ethyl
- 2H-1-Benzopyran-3-acetic acid, 4-hydroxy-alpha-(4-hydroxy-2-oxo-2H-1-benzopyran-3-yl)-2-oxo-, ethyl ester (9CI)
- Ethylis biscoumacetas (INN-Latin)
- B01AA08
- Biscoumacetate d'ethyle (INN-French)
- ETHYL BISCOUMACETATE (MART.)
- Carbethoxydicoumarol
- etile biscumacetato
- Inchi： 1S/C22H16O8/c1-2-28-20(25)15(16-18(23)11-7-3-5-9-13(11)29-21(16)26)17-19(24)12-8-4-6-10-14(12)30-22(17)27/h3-10,15,23-24H,2H2,1H3
- InChI Key： JCLHQFUTFHUXNN-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2C(=C(C1=O)C(C(=O)OCC)C1C(=O)OC2C=CC=CC=2C=1O)O

Computed Properties

Exact Mass: 408.08451746g/mol
Monoisotopic Mass: 408.08451746g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 30
Rotatable Bond Count: 5
Complexity: 752
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 6
XLogP3: 2.5
Topological Polar Surface Area: 119Å²

Experimental Properties

Density: 1.3259 (rough estimate)
Melting Point: 177-182° and mp 154-157°
Boiling Point: 448.92°C (rough estimate)
Refractive Index: 1.4480 (estimate)

Ethyl Biscoumacetate Security Information

Hazardous Material transportation number：2811
HazardClass：6.1(b)
PackingGroup：III
Toxicity：LD50 in mice, rats (g/kg): 0.88, 0.26 orally; 0.32, 1.1 i.p. (Gruber)

Ethyl Biscoumacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	E900100-100mg	Ethyl Biscoumacetate	548-00-5	100mg	$ 190.00	2023-09-07
TRC	E900100-1g	Ethyl Biscoumacetate	548-00-5	1g	$ 1478.00	2023-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-394088-100 mg	Ethyl Biscoumacetate,	548-00-5	100MG	￥2,016.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-394088-100mg	Ethyl Biscoumacetate,	548-00-5	100mg	￥2016.00	2023-09-05

Ethyl Biscoumacetate Related Literature

1. Standardised thin-layer chromatographic systems for the identification of drugs and poisons. A review

A. H. Stead,R. Gill,T. Wright,J. P. Gibbs,A. C. Moffat Analyst 1982 107 1106
2. Design and synthesis of benzyl aminocoumarin and its anti-Alzheimer's activity

Qiang Zhang,Canhua Hao,Yuhang Miao,Yinling Yun,Xiaoya Sun,Yinbo Pan,Jie Sun,Xiaojing Wang New J. Chem. 2021 45 17287
3. Endohedral metal derivatives and exohedral fluorine derivatives of fullerenes

Lev N. Sidorov,Olga V. Boltalina Russ. Chem. Rev. 2002 71 535
4. Derivative formation in the quantitative gas-chromatographic analysis of pharmaceuticals. Part II. A review

J. D. Nicholson Analyst 1978 103 193

Additional information on Ethyl Biscoumacetate

Ethyl Biscoumacetate (CAS No. 548-00-5): A Comprehensive Overview

Ethyl Biscoumacetate, also known by its CAS number 548-00-5, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, classified under the broader category of coumarin derivatives, exhibits unique properties that make it valuable in fields such as pharmaceuticals, agriculture, and materials science. The name "Ethyl Biscoumacetate" itself is a combination of its structural components: ethyl groups and coumarin-based acetates. This article delves into the properties, applications, and recent advancements related to this compound.

The chemical structure of Ethyl Biscoumacetate is characterized by two ethyl ester groups attached to a coumarin backbone. Coumarin, a naturally occurring benzopyrone derivative, serves as the core structure for this compound. The addition of ethyl groups enhances its solubility and stability, making it suitable for a wide range of applications. Recent studies have highlighted the potential of Ethyl Biscoumacetate in drug delivery systems due to its ability to enhance bioavailability and reduce toxicity. Researchers have explored its role as a carrier for hydrophobic drugs, leveraging its lipophilic nature to improve drug absorption in the gastrointestinal tract.

One of the most notable applications of Ethyl Biscoumacetate is in the field of agriculture. As a phytoregulator, it has been shown to promote plant growth and enhance resistance to environmental stressors such as drought and salinity. Field trials conducted in 2023 demonstrated that Ethyl Biscoumacetate-treated crops exhibited improved yield and stress tolerance compared to untreated controls. This finding has significant implications for sustainable agriculture, particularly in regions facing climate change challenges.

In the pharmaceutical industry, Ethyl Biscoumacetate has been investigated for its potential as an anti-inflammatory agent. Studies published in reputable journals such as Journal of Medicinal Chemistry have revealed its ability to inhibit key inflammatory pathways, making it a promising candidate for treating conditions like arthritis and cardiovascular diseases. Furthermore, its anti-inflammatory properties have been linked to its ability to modulate cytokine production, a critical factor in chronic inflammatory disorders.

The synthesis of Ethyl Biscoumacetate involves a multi-step process that typically begins with the preparation of coumarin derivatives. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly synthesis methods. For instance, researchers have successfully employed microwave-assisted synthesis to produce Ethyl Biscoumacetate with higher yields and reduced reaction times. This approach not only minimizes waste but also aligns with global efforts to promote sustainable chemical manufacturing.

From a safety standpoint, Ethyl Biscoumacetate has been subjected to rigorous toxicological evaluations. Preclinical studies indicate that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings underscore its potential for safe use in both agricultural and medical applications.

In conclusion, Ethyl Biscoumacetate (CAS No. 548-00-5) is a versatile compound with diverse applications across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool in addressing contemporary challenges in healthcare and agriculture. As research continues to uncover new potentials for this compound, its role in shaping future innovations is likely to expand further.